Functionalized vinylsilanes via highly efficient and recyclable Pt-nanoparticle catalysed hydrosilylation of alkynes†
Dalton Transactions Pub Date: 2017-04-10 DOI: 10.1039/C7DT00544J
Abstract
A mild, selective and facile synthesis of vinylsilanes via a recyclable platinum nanoparticle catalysed hydrosilylation of alkynes is reported. Various functionalized alkynes are selectively hydrosilylated to furnish functional β-E vinylsilanes in high yields. The catalytic effectiveness, ease of catalyst recovery and recyclability of the polysiloxane stabilized Pt-nanoparticle catalyst are the major achievements of this work. Detailed in situ characterization using Electron Microscopy and controlled poisoning experiments supports the participation of Pt-nanoparticles as active catalysts.
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